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Compound of Interest

Compound Name: Cyclohexyl acetate

Cat. No.: B165965

An In-depth Technical Guide to Cyclohexyl Acetate

Topic: Cyclohexyl Acetate
CAS Number: 622-45-7
Molecular Formula: CsH1402

This technical guide provides a comprehensive overview of cyclohexyl acetate, including its
chemical and physical properties, synthesis protocols, applications, and safety information. The
content is specifically tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Cyclohexyl acetate is a colorless to pale yellow liquid with a fruity odor reminiscent of amyl
acetate.[1][2] It is an ester of cyclohexanol and acetic acid.[3] The key quantitative properties of
cyclohexyl acetate are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 622-45-7 [1]
Molecular Formula CsH1402 [1][4]
Molecular Weight 142.20 g/mol [11[3]
Appearance Colorless to pale yellow liquid [1]
Odor Fruity, sweet, reminiscent of 2]
amyl acetate
Boiling Point 172-177 °C at 760 mmHg [1112]
Melting Point -65 °C [5]
Flash Point 136 °F (58 °C) [1][5][6]
Density 0.966 g/mL at 25 °C [2]

Vapor Density

4.9 (Air = 1)

[5]

Vapor Pressure

11.0 mmHg at 25 °C

[5]

Solubility in Water

0.2 g/100 mL at 20 °C (Slightly

soluble)

[5]

Solubility in Solvents

Miscible with ethanol and ether

[1]5]

Refractive Index (n20/D)

1.439

[2]

LogP

2.64

[5]

Autoignition Temperature

635 °F (335 °C)

[5]

Synthesis of Cyclohexyl Acetate: Experimental

Protocols

Cyclohexyl acetate is typically synthesized via the esterification of either cyclohexanol or

cyclohexene with an acetic acid source.
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Protocol 1: Esterification of Cyclohexanol with Acetic
Acid

This is a classic Fischer esterification method. The reaction involves heating cyclohexanol with
acetic acid in the presence of an acid catalyst.[1]

Materials:

Cyclohexanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

Sodium Bicarbonate solution (5% aqueous)

Anhydrous Magnesium Sulfate

Boiling chips

Procedure:

¢ In a round-bottom flask equipped with a reflux condenser, combine cyclohexanol and a molar
excess of glacial acetic acid.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

e Add boiling chips and heat the mixture to reflux for 1-2 hours.

 After reflux, allow the mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with cold water, 5%
sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

o Separate the organic layer and dry it over anhydrous magnesium sulfate.

» Filter to remove the drying agent.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.nbinno.com/?news/gp-cyclohexyl-acetate-comprehensive-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Purify the crude cyclohexyl acetate by fractional distillation, collecting the fraction boiling at
approximately 172-177 °C.[1][2]

Protocol 2: Synthesis from Cyclohexene and Acetic Acid

This method involves the acid-catalyzed addition of acetic acid to cyclohexene. A solid acid

catalyst, such as a sulfo-group cation exchange resin, is often used to simplify catalyst

removal.[7]

Materials:

Cyclohexene

Glacial Acetic Acid

Sulfo-group cation exchange resin (e.g., Amberlyst 15)

Reflux apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add
cyclohexene, a molar excess of acetic acid, and the cation exchange resin (e.g., 3% by
weight relative to cyclohexene).[7]

Heat the mixture to reflux (approximately 90-95 °C) with vigorous stirring for 5-8 hours.[7]
Monitor the reaction progress using gas chromatography (GC).
Once the reaction is complete, cool the mixture to room temperature.

Remove the catalyst by simple filtration. The catalyst can be washed with a solvent, dried,
and reused.[7]

The filtrate is then subjected to distillation. First, unreacted cyclohexene and acetic acid are
recovered by distillation at atmospheric pressure.[7]

The remaining residue is then distilled under vacuum to yield pure cyclohexyl acetate.[7]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b165965?utm_src=pdf-body
https://www.nbinno.com/?news/gp-cyclohexyl-acetate-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3678057.htm
https://patents.google.com/patent/CN102875371A/en
https://patents.google.com/patent/CN102875371A/en
https://patents.google.com/patent/CN102875371A/en
https://patents.google.com/patent/CN102875371A/en
https://patents.google.com/patent/CN102875371A/en
https://www.benchchem.com/product/b165965?utm_src=pdf-body
https://patents.google.com/patent/CN102875371A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Cyclohexanol or Cyclohexene Acetic Acid / Acetic Anhydride

Process

Combine Reactants with
Acid Catalyst (H2SOa4 or Resin)

'

Heat under Reflux

'

Work-up:
Neutralization & Washing

'

Drying

'

Purification:
Distillation

Pure Cyclohexyl Acetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of cyclohexyl acetate.

Applications in Research and Drug Development
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While primarily used in the flavor and fragrance industries, cyclohexyl acetate's properties
make it relevant to the pharmaceutical sector.[1][8]

» Solvent: Its good solvency for a range of organic compounds and relatively low polarity make
it a useful solvent in organic synthesis and for coatings and resins.[1][2]

» Chemical Intermediate: Cyclohexyl acetate serves as a versatile intermediate for the
synthesis of other chemicals.[1] The cyclohexyl moiety is a common structural motif in
medicinal chemistry, often used as a bioisostere for aromatic rings to improve metabolic
stability and solubility.[9] The acetate group can be easily hydrolyzed to the corresponding
alcohol (cyclohexanol), which provides a reactive handle for further functionalization to
introduce various pharmacophores.[9]

e Drug Development: In drug discovery, scaffolds like cyclohexanol, derived from cyclohexyl
acetate, can be elaborated into more complex molecules. For instance, the hydroxyl group
can be oxidized, alkylated, or used in coupling reactions to build libraries of compounds for
screening. Although not a direct intermediate in many marketed drugs, its structural elements
are present in various bioactive molecules.[8][9]
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Caption: Hypothetical workflow for using cyclohexyl acetate in drug discovery.

Safety and Handling

Cyclohexyl acetate is a combustible liquid and can be a mild irritant.[1][6] Proper safety

precautions are essential during handling.
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Hazard Category Description & Precautions  Reference(s)

Combustible liquid. Keep away

from heat, sparks, open

flames, and hot surfaces. Use
Flammability of a closed system and [6][10]

ventilation is recommended,

especially above its flash point

(58 °C).

May cause irritation to the skin,

eyes, and respiratory tract.[1]

[11] High concentrations of
Health Hazards )

vapor may be narcotic.[5][6]

Prolonged skin contact may

cause dryness or cracking.[10]

Wear protective gloves
(solvent-resistant), safety
Personal Protective Equipment  glasses with side-shields or a (1[12]
(PPE) face shield, and a lab coat.
Use in a well-ventilated area or

with a fume hood.

Avoid contact with skin and
eyes and inhalation of vapor.
Handling [10] All equipment used when
handling the product must be
grounded to prevent static

discharge.[5]

Store in a cool, dry, well-

ventilated place in a tightly
Storage closed container.[12] Store

away from strong oxidizing

agents and strong bases.[11]

Spill & Disposal In case of a spill, absorb with
an inert material (e.g., sand)

and dispose of according to
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local regulations. Prevent entry
into drains.[10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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